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Compound of Interest

Compound Name: Elastatinal

Cat. No.: B1671161 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides crucial safety

protocols, operational guidance, and disposal plans for Elastatinal, a potent elastase inhibitor.

Immediate Safety and Handling Protocols
When working with Elastatinal, which is typically a powder, adherence to the following

personal protective equipment (PPE) guidelines is mandatory to minimize exposure and ensure

laboratory safety.[1][2]

Recommended Personal Protective Equipment:

Respiratory Protection: A dust mask, specifically a type N95 (US) or equivalent, should be

worn to prevent inhalation of the powder.[1][2]

Eye Protection: Chemical safety goggles or eyeshields are required to protect against

accidental splashes or airborne particles.[1][2]

Hand Protection: Chemical-resistant gloves are essential. While specific compatibility data

for Elastatinal is not readily available, nitrile gloves are a common and generally effective

choice for handling many chemicals in a laboratory setting. It is crucial to inspect gloves for

any signs of degradation or perforation before and during use.

Body Protection: A standard laboratory coat should be worn to protect skin and clothing.
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Quantitative Data Summary
The following table summarizes key quantitative information for Elastatinal.

Property Value Source

Molecular Weight 512.56 g/mol [2][3]

Solubility in Water 20 mg/mL [1][4]

IC₅₀ (Porcine Pancreatic

Elastase)
17 µM [5]

Ki (Acetyl-alanyl-alanyl-alanine

p-nitroanilide)
0.24 µM [1]

Ki (Acetyl-alanyl-alanyl-alanine

methyl ester)
0.21 µM [1]

Storage Temperature -20°C [1][2][4][5]

Operational Plan: In Vitro Elastase Inhibition Assay
This protocol outlines a typical experiment to determine the inhibitory effect of Elastatinal on

porcine pancreatic elastase (PPE) activity.

Materials:

Elastatinal

Porcine Pancreatic Elastase (PPE)

N-Succinyl-Ala-Ala-Ala-p-nitroanilide (SANA) - Substrate

Tris-HCl buffer (0.1 M, pH 8.0)

Dimethyl sulfoxide (DMSO)

96-well microplate
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Microplate reader

Procedure:

Prepare Stock Solutions:

Dissolve Elastatinal in DMSO to create a high-concentration stock solution.

Prepare a stock solution of PPE in Tris-HCl buffer.

Prepare a stock solution of SANA in Tris-HCl buffer.

Set up the Assay Plate:

Add Tris-HCl buffer to each well of a 96-well plate.

Add varying concentrations of Elastatinal (from the stock solution) to the appropriate

wells. Include a positive control (a known elastase inhibitor) and a negative control (DMSO

vehicle).

Enzyme Incubation:

Add the PPE solution to each well, except for the blank controls.

Incubate the plate at room temperature for 20 minutes to allow the inhibitor to interact with

the enzyme.

Substrate Addition and Measurement:

Add the SANA substrate solution to all wells to initiate the enzymatic reaction.

Immediately place the plate in a microplate reader and measure the absorbance at 410

nm. Continue to take readings at regular intervals to monitor the release of p-nitroaniline.

Data Analysis:

Calculate the rate of reaction for each concentration of Elastatinal.
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Determine the percentage of elastase inhibition for each concentration relative to the

control.

Plot the percentage of inhibition against the Elastatinal concentration to determine the

IC₅₀ value.

Disposal Plan
Proper disposal of chemical waste is crucial for environmental and personal safety.

Unused Elastatinal: Unused or waste Elastatinal should be disposed of as hazardous

chemical waste. It should be collected in a clearly labeled, sealed container.

Contaminated Materials: All disposable labware, including pipette tips, microplates, and

gloves, that have come into contact with Elastatinal should be collected in a designated

hazardous waste container.

Liquid Waste: The contents of the assay plates and any other liquid waste containing

Elastatinal should be collected in a labeled hazardous waste container. Do not pour

chemical waste down the drain.[6]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Signaling Pathway and Experimental Workflow
Elastatinal's primary mechanism of action is the direct and irreversible inhibition of elastase, a

serine protease. By inhibiting elastase, Elastatinal prevents the breakdown of elastin, a key

protein in the extracellular matrix. This action can modulate various downstream processes,

particularly in inflammatory conditions where neutrophil elastase is active.
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Elastatinal Elastase Inhibition Assay Workflow
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Caption: Workflow for an in vitro elastase inhibition assay using Elastatinal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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